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Compound of Interest

Compound Name: Cerium(III) isodecanoate

Cat. No.: B15176694 Get Quote

An In-depth Examination of its Physicochemical Properties and Methodologies

This technical guide provides a comprehensive overview of the physical and chemical

properties of Cerium(III) isodecanoate, a compound of interest for various research and

development applications, including in the pharmaceutical industry. Due to the limited

availability of specific data for Cerium(III) isodecanoate, this guide leverages data from its

close isomer, Cerium(III) neodecanoate, which is expected to have very similar characteristics.

This document is intended for researchers, scientists, and professionals in drug development

seeking detailed technical information.

Physicochemical Properties
Cerium(III) isodecanoate is a metal carboxylate, consisting of a central cerium atom in the +3

oxidation state coordinated to three isodecanoate ligands.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Cerium(III)

neodecanoate, presented as a proxy for Cerium(III) isodecanoate.
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Property Value Reference

Molecular Formula C₃₀H₅₇CeO₆ [1]

Molecular Weight 653.89 g/mol [1][2]

Appearance
White powder (for Cerium(III)

acetate)
[3]

Density
1.212 g/cm³ at 20°C (for

Cerium(III) neodecanoate)
[4]

Boiling Point
Decomposes above 200°C (for

Cerium(III) neodecanoate)
[5]

Solubility

Highly soluble in non-polar

solvents (e.g., hexane,

toluene)

[5]

Water Solubility
157.5 µg/L at 20°C (for

Cerium(III) neodecanoate)
[4]

Flash Point 121.3°C (of neodecanoic acid) [2]

Computed Properties (for Cerium(III) neodecanoate)

Property Value Reference

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
6 [1]

Rotatable Bond Count 15 [1]

Topological Polar Surface Area 120 Å² [1]

Chemical Properties and Spectral Data
Cerium(III) isodecanoate is susceptible to hydrolysis and should be handled and stored under

inert conditions.[5] The carboxylate ligands can be substituted by other ligands, allowing for the
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formation of diverse cerium complexes.

Infrared (IR) Spectroscopy
The IR spectrum of Cerium(III) isodecanoate is expected to show characteristic bands for the

carboxylate groups. The positions of the asymmetric (νₐₛ(COO⁻)) and symmetric (νₛ(COO⁻))

stretching vibrations can provide information about the coordination mode of the carboxylate

ligand to the cerium ion. The separation between these two bands (Δν = νₐₛ - νₛ) is indicative of

monodentate, bidentate, or bridging coordination. For lanthanide carboxylates, these bands

typically appear in the regions of 1545-1667 cm⁻¹ and 1378-1457 cm⁻¹, respectively.[3] A

metal-oxygen (Ce-O) stretching vibration is expected in the lower frequency region of the

spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the paramagnetic nature of the Cerium(III) ion, the NMR spectra of Cerium(III)
isodecanoate will exhibit shifted and broadened signals compared to the free isodecanoic

acid. The paramagnetic induced shifts can provide structural information about the complex in

solution. Lanthanide complexes are known to be used as NMR shift reagents for this purpose.

[6][7]

Experimental Protocols
Synthesis of Cerium(III) Isodecanoate
This protocol describes a general method for the synthesis of cerium carboxylates, adapted for

Cerium(III) isodecanoate.

Materials:

Cerium(III) chloride heptahydrate (CeCl₃·7H₂O) or Cerium(III) nitrate hexahydrate

(Ce(NO₃)₃·6H₂O)

Isodecanoic acid

Sodium hydroxide (NaOH)

A water-immiscible organic solvent (e.g., toluene or hexane)
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Deionized water

Argon or Nitrogen gas

Procedure:

Preparation of Anhydrous Cerium(III) Chloride (if starting from the heptahydrate):

Place Cerium(III) chloride heptahydrate in a flask and heat gradually to 140-150°C under

vacuum for 2 hours with gentle stirring to obtain the anhydrous salt.[8] Cool under an inert

atmosphere.

Reaction Setup:

In a two-necked flask equipped with a stirrer and an inert gas inlet, dissolve a

stoichiometric amount of anhydrous Cerium(III) chloride or Cerium(III) nitrate in deionized

water.

In a separate container, dissolve three molar equivalents of isodecanoic acid in the

organic solvent.

Reaction:

Add the isodecanoic acid solution to the aqueous cerium salt solution to form a two-phase

system.

While stirring vigorously, slowly add a solution of sodium hydroxide to neutralize the acid

and facilitate the formation of the cerium carboxylate. The pH should be carefully

monitored.

Extraction and Purification:

After the reaction is complete, separate the organic phase containing the Cerium(III)
isodecanoate.

Wash the organic phase with deionized water to remove any remaining inorganic salts.

Dry the organic phase over an anhydrous drying agent (e.g., sodium sulfate).
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The solvent can be removed under reduced pressure to yield the solid Cerium(III)
isodecanoate. Further purification can be achieved by recrystallization from a suitable

non-polar solvent.[5]

Visualization of Workflows and Pathways
Experimental Workflow: Synthesis and Characterization
The following diagram illustrates the general workflow for the synthesis and characterization of

Cerium(III) isodecanoate.
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Caption: Workflow for the synthesis and characterization of Cerium(III) isodecanoate.

Hypothetical Signaling Pathway in Drug Development
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Cerium compounds, particularly in nanoparticle form, have been shown to possess antioxidant

properties and can influence cellular signaling pathways. The following diagram presents a

hypothetical signaling pathway that could be modulated by Cerium(III) ions, relevant to drug

development in areas like inflammation and oxidative stress-related diseases. This is a

generalized representation based on the known effects of cerium.
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Caption: Hypothetical modulation of cellular signaling pathways by Cerium(III) isodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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